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Compound of Interest

Compound Name: 2,4,6-Trimethylbenzylamine

Cat. No.: B1348386 Get Quote

An In-depth Technical Guide to 2,4,6-Trimethylbenzylamine

CAS Number: 40393-99-5
This technical guide provides a comprehensive overview of 2,4,6-Trimethylbenzylamine, a

versatile organic compound utilized in various fields of chemical synthesis and research. The

document details its chemical and physical properties, synthesis methodologies, key

applications, and safety information, tailored for researchers, scientists, and professionals in

drug development.

Compound Identification and Properties
2,4,6-Trimethylbenzylamine, also known as mesitylmethanamine, is an aromatic amine

characterized by a benzylamine core with three methyl group substitutions at the 2, 4, and 6

positions of the benzene ring.[1] This substitution pattern imparts significant steric bulk, which

influences its reactivity and applications.[1]

Chemical and Physical Data
The fundamental properties of 2,4,6-Trimethylbenzylamine are summarized in the table

below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1348386?utm_src=pdf-interest
https://www.benchchem.com/product/b1348386?utm_src=pdf-body
https://www.benchchem.com/product/b1348386?utm_src=pdf-body
https://www.benchchem.com/product/b1348386?utm_src=pdf-body
https://www.smolecule.com/products/s776046
https://www.smolecule.com/products/s776046
https://www.benchchem.com/product/b1348386?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 40393-99-5 [1][2][3]

Molecular Formula C₁₀H₁₅N [1][2]

Molecular Weight 149.23 g/mol [1][2]

IUPAC Name
(2,4,6-

trimethylphenyl)methanamine
[1]

Synonyms
1-Mesitylmethanamine,

Mesitylmethanamine
[2][3]

Appearance Clear yellow liquid [2]

Boiling Point
232 °C (approx.) / 246.46 °C at

760 mmHg
[1][2]

Density 0.943 g/cm³ [2]

Refractive Index 1.536 - 1.538 [1][2]

Flash Point 102.404 °C [2]

InChI Key
DGSRAILDFBJNQI-

UHFFFAOYSA-N
[1]

SMILES CC1=CC(=C(C(=C1)C)CN)C [1]

Synthesis and Experimental Protocols
The synthesis of 2,4,6-Trimethylbenzylamine can be achieved through several established

chemical routes. The selection of a particular method may depend on the availability of starting

materials, desired yield, and purity.

Synthesis via Nitration and Reduction of Mesitylene
A primary method for synthesizing the related compound 2,4,6-trimethylaniline (mesidine)

involves the nitration of mesitylene (1,3,5-trimethylbenzene) followed by a reduction step, which

provides a pathway to the benzylamine derivative.[4]
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Experimental Protocol:

Nitration of Mesitylene:

Mesitylene is reacted with a nitrating mixture, typically composed of sulfuric acid (H₂SO₄)

and nitric acid (HNO₃) in a weight ratio of approximately 75-80:20-25.[4]

The reaction temperature is maintained at 20-25 °C to yield 2,4,6-trimethyl nitrobenzene.

[4]

Catalytic Hydrogenation (Reduction):

The resulting 2,4,6-trimethyl nitrobenzene is subjected to catalytic hydrogenation.

A Nickel (Ni) catalyst is commonly used for this reduction.[4]

The hydrogenation is carried out under pressure (1-3 MPa) and at an elevated

temperature (90-170 °C).[4]

This process reduces the nitro group to an amine, yielding 2,4,6-trimethylaniline. Further

functional group manipulation would be required to arrive at the benzylamine.

Mesitylene
(1,3,5-Trimethylbenzene)

Nitration
(H₂SO₄/HNO₃)

2,4,6-Trimethyl
Nitrobenzene

Catalytic Hydrogenation
(Ni Catalyst, H₂)

2,4,6-Trimethylaniline
(Mesidine)

Click to download full resolution via product page

Caption: Synthesis pathway for a key precursor.

Other Synthetic Routes
Alkylation of Aniline: This method involves the alkylation of aniline using

trimethylchloromethane under basic conditions.[1]

Reduction of Nitriles: Synthesis can also be achieved by the reduction of the corresponding

cyanomesitylene (2,4,6-trimethylbenzonitrile) via catalytic hydrogenation.[1]

Applications in Research and Drug Development
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The unique structure of 2,4,6-Trimethylbenzylamine makes it a valuable intermediate and

building block in several areas of chemical science.

Pharmaceutical Synthesis: The compound serves as a precursor for pharmaceutical

intermediates and active pharmaceutical ingredients (APIs).[1][5] Its derivatives are explored

in the development of new drugs.

Dye Manufacturing: It is used as a precursor in the synthesis of various dyes due to its ability

to participate in coupling reactions.[1]

Coordination Chemistry: In chemical research, it functions as a ligand in coordination

chemistry.[1] The steric hindrance provided by the methyl groups can stabilize specific metal

complexes.

N-Heterocyclic Carbene (NHC) Synthesis: It is involved in the synthesis of N-heterocyclic

carbenes, which are important organocatalysts.[1]

Electrophilic Aminations: Related structures, O-2,4,6-trimethylbenzoyl hydroxylamines, are

used in transition-metal-free electrophilic amination reactions to produce polyfunctional

tertiary amines.[6]
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Caption: Structure-application relationships.

Safety and Handling
2,4,6-Trimethylbenzylamine is associated with significant health hazards and requires careful

handling in a laboratory setting.

GHS Hazard Classification
The compound is classified under the Globally Harmonized System (GHS) with the following

primary hazards.

Hazard Class GHS Code Description Source

Acute Toxicity, Oral H301 Toxic if swallowed [3]

Skin

Corrosion/Irritation
H314 / H315

Causes severe skin

burns and eye

damage / Causes skin

irritation

[3]

Serious Eye

Damage/Irritation
H318 / H319

Causes serious eye

damage / Causes

serious eye irritation

[3]

Specific Target Organ

Toxicity
H335

May cause respiratory

irritation
[3]

Signal Word: Danger[3]

Precautionary Statements (selection):

P301 + P310 + P330: IF SWALLOWED: Immediately call a POISON CENTER/doctor. Rinse

mouth.[7]

P302 + P352: IF ON SKIN: Wash with plenty of water.[7]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[7]
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Researchers should always consult the full Safety Data Sheet (SDS) before handling this

chemical and use appropriate personal protective equipment (PPE), including gloves, safety

goggles, and a lab coat, while working in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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